3-ethyl-5-(2-hydroxy-5-nitrobenzylidene)-1,3-thiazolidine-2,4-dione

• IUPAC Name: (5E)-3-ethyl-5-[(2-hydroxy-5-nitrophenyl)methylidene]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C12H10N2O5S/c1-2-13-11(16)10(20-12(13)17)6-7-5-8(14(18)19)3-4-9(7)15/h3-6,15H,2H2,1H3/b10-6+
• InChI Key: PRWPFGVTIVBEFN-UXBLZVDNSA-N
• Canonical SMILES: CCN1C(=O)C(=CC2=C(C=CC(=C2)[N+](=O)[O-])O)SC1=O
• Isomeric SMILES: CCN1C(=O)/C(=C\C2=C(C=CC(=C2)[N+](=O)[O-])O)/SC1=O
• Molecular Formula: C12H10N2O5S
• Molecular Weight: 294.29 g/mol

Description

3-ethyl-5-(2-hydroxy-5-nitrobenzylidene)-1,3-thiazolidine-2,4-dione, also known as nitazoxanide, is a synthetic nitrothiazolyl-salicylamide derivative that has been widely used as an antiparasitic and antiviral agent. Nitazoxanide has been shown to exhibit broad-spectrum activity against a variety of pathogens, including protozoa, bacteria, and viruses.

Mechanism of Action

The mechanism of action of 3-ethyl-5-(2-hydroxy-5-nitrobenzylidene)-1,3-thiazolidine-2,4-dione is not fully understood. It is believed to work by interfering with the energy metabolism of the parasite or virus, leading to its death. Nitazoxanide has been shown to inhibit the pyruvate:ferredoxin oxidoreductase enzyme in Giardia lamblia, which is essential for the parasite's energy metabolism. Nitazoxanide has also been shown to inhibit the replication of hepatitis B and C viruses by interfering with the viral polymerase enzyme.
Biochemical and Physiological Effects:
Nitazoxanide has been shown to have low toxicity and is generally well tolerated. It is rapidly absorbed after oral administration and is extensively metabolized in the liver. The major metabolite of 3-ethyl-5-(2-hydroxy-5-nitrobenzylidene)-1,3-thiazolidine-2,4-dione, tizoxanide, has been shown to have similar antiparasitic and antiviral activity to 3-ethyl-5-(2-hydroxy-5-nitrobenzylidene)-1,3-thiazolidine-2,4-dione.

Advantages and Limitations for Lab Experiments

Nitazoxanide is a valuable tool for laboratory experiments due to its broad-spectrum activity against a variety of pathogens. Its low toxicity and high efficacy make it an attractive option for in vitro and in vivo studies. However, its limited solubility in water can make it difficult to use in certain experimental settings.

Future Directions

There are several potential future directions for research on 3-ethyl-5-(2-hydroxy-5-nitrobenzylidene)-1,3-thiazolidine-2,4-dione. One area of interest is the development of new formulations or delivery methods to improve its solubility and bioavailability. Another area of interest is the investigation of its potential use in combination therapy with other antiparasitic or antiviral agents. Additionally, further studies are needed to elucidate the mechanism of action of 3-ethyl-5-(2-hydroxy-5-nitrobenzylidene)-1,3-thiazolidine-2,4-dione and to identify new targets for its use.

Scientific Research Applications

Nitazoxanide has been extensively studied for its antiparasitic and antiviral properties. It has been shown to be effective against a variety of protozoan parasites, including Giardia lamblia, Entamoeba histolytica, and Cryptosporidium parvum. Nitazoxanide has also been shown to have antiviral activity against a range of viruses, including hepatitis B and C viruses, human immunodeficiency virus (HIV), and influenza A and B viruses.